Cas no 885276-02-8 (1H-Indole-2-aceticacid, a-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]-)

• Product Name: 1H-Indole-2-aceticacid, a-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]-
• CAS No: 885276-02-8
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• MDL: MFCD04115173
• CID: 711323
• PubChem ID: 57355231
• Update Time: 2025-10-30

1H-Indole-2-aceticacid, a-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-aceticacid, a-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]-
• (3-BOC-AMINO-AZETIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID
• (3-BOC-AMINOAZETIDIN-1-YL)-(1H-INDOL-2-YL)ACETIC ACID,
• 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-1-yl]-2-(1H-indol-2-yl)acetic acid
• (3-boc-amino-azetidin-1-yl)-(1h-indol-2-yl)acetic acid
• 1H-Indole-2-aceticacid,a-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]
• [2-Amino-3-(tert-butoxycarbonyl)azetidin-1-yl](1H-indol-2-yl)acetic acid
• AKOS030242988
• DTXSID40722971
• 885276-02-8

• MDL： MFCD04115173
• Inchi： 1S/C18H23N3O4/c1-18(2,3)25-17(24)11-9-21(15(11)19)14(16(22)23)13-8-10-6-4-5-7-12(10)20-13/h4-8,11,14-15,20H,9,19H2,1-3H3,(H,22,23)
• InChI Key： XIURLSBUIJEDKF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CN(C(C(=O)O)C2=CC3C=CC=CC=3N2)C1N)=O

Computed Properties

• Exact Mass: 345.16900
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• PSA: 94.66000
• LogP: 2.83130

Additional information on 1H-Indole-2-aceticacid, a-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]-

Comprehensive Overview of 1H-Indole-2-acetic acid, α-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]- (CAS No. 885276-02-8)

The compound 1H-Indole-2-acetic acid, α-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]- (CAS No. 885276-02-8) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an azetidine ring and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of small-molecule therapeutics targeting neurological and inflammatory diseases.

In recent years, the demand for indole-based compounds has surged, driven by their versatility in organic synthesis and their presence in natural products. The 1H-Indole-2-acetic acid scaffold, in particular, has garnered attention for its pharmacological properties, including potential applications in neuroprotection and anti-inflammatory therapies. The addition of the azetidine moiety further enhances its bioactivity, making it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key features of CAS No. 885276-02-8 is its Boc-protected amine, which provides stability during synthetic processes while allowing for selective deprotection under mild conditions. This characteristic is particularly valuable in peptide mimetics and prodrug design, where controlled release of the active moiety is essential. The compound’s molecular weight and lipophilicity also make it suitable for blood-brain barrier (BBB) penetration, a critical factor in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 1H-Indole-2-acetic acid, α-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-azetidinyl]- offers a versatile platform for derivatization. Its indole core can undergo electrophilic substitution, while the azetidine ring provides opportunities for ring-opening reactions and cross-coupling strategies. These properties align with current trends in fragment-based drug design and click chemistry, where modular approaches to molecule construction are highly prized.

The compound’s potential extends to bioconjugation and proteomics, where its reactive groups can be leveraged for labeling and target identification. With the growing emphasis on precision medicine and personalized therapeutics, CAS No. 885276-02-8 represents a promising candidate for biomarker discovery and targeted drug delivery systems. Its compatibility with solid-phase synthesis further enhances its utility in combinatorial chemistry libraries.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 1H-Indole-2-acetic acid derivatives, including catalytic processes and microwave-assisted reactions. These advancements address the increasing demand for eco-friendly and cost-effective production techniques, which are critical for scaling up pharmaceutical manufacturing. The compound’s stability under various conditions also makes it a candidate for continuous flow chemistry applications.

As the scientific community continues to investigate CAS No. 885276-02-8, its role in emerging therapeutic areas such as immuno-oncology and neurodegenerative diseases is becoming increasingly apparent. With its multifunctional design and tunable properties, this compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for future research and development.